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Compound of Interest

Compound Name: Kushenol O

Cat. No.: B15588613 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of Kushenol O, a flavonoid compound. The following procedures are designed to

ensure the safety of laboratory personnel and to maintain compliance with standard hazardous

waste regulations. This guidance is intended for researchers, scientists, and drug development

professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for Kushenol O was publicly available at the

time of this writing. The following disposal procedures are based on best practices for handling

and disposing of phenolic and flavonoid compounds, which share structural similarities with

Kushenol O. Always consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines and requirements.

Properties of Kushenol O
A summary of the known physical and chemical properties of Kushenol O is provided below.
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Property Value

Molecular Formula C₂₇H₃₀O₁₃

Molecular Weight 562.52 g/mol

Appearance White to off-white solid

Storage (Neat) 4°C, protect from light

Storage (In Solvent)
-80°C for up to 6 months; -20°C for up to 1

month. Protect from light.

Experimental Protocols: Disposal of Kushenol O
The following step-by-step protocol outlines the recommended procedure for the disposal of

Kushenol O and materials contaminated with it.

Personnel Protective Equipment (PPE): Before handling Kushenol O, ensure you are wearing

the appropriate PPE:

Safety goggles

Laboratory coat

Nitrile gloves

Disposal Procedure:

Segregation of Waste:

All materials contaminated with Kushenol O, including unused product, solutions, pipette

tips, tubes, and gloves, must be treated as hazardous chemical waste.

Do not mix Kushenol O waste with other waste streams unless explicitly permitted by

your institution's EHS guidelines.

Waste Collection:
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Collect all solid and liquid waste contaminated with Kushenol O in a designated, sealable,

and puncture-proof hazardous waste container.[1]

Ensure the container is compatible with chemical waste.

Labeling:

Affix a hazardous waste label to the container.[1]

Clearly write the full chemical name ("Kushenol O") and any other required information on

the label.

Storage of Waste Container:

Keep the waste container sealed when not in use.[1]

Store the container in a designated, well-ventilated, and secure area, away from

incompatible materials.

Waste Pickup:

When the container is approximately 90% full, arrange for a hazardous waste pickup

through your institution's EHS department.[1]

Do not dispose of Kushenol O or any materials contaminated with it down the drain or in

the regular trash.[1]

Logical Workflow for Kushenol O Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Kushenol O.
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Kushenol O waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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